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Compound of Interest

Compound Name: 2,6-Dimethylphenyl isocyanide

Cat. No.: B1223198 Get Quote

An In-depth Technical Guide on the Physical
Properties of 2,6-Dimethylphenyl Isocyanide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a focused overview of the known physical properties of 2,6-
dimethylphenyl isocyanide, with a primary emphasis on its melting and boiling points. The

information is compiled from various chemical data sources to ensure accuracy and relevance

for scientific and research applications.

Core Physical Properties
2,6-Dimethylphenyl isocyanide is a chemical compound with the CAS number 2769-71-3. It

is recognized for its utility as a laboratory chemical. The compound typically appears as a white

to off-white crystalline solid or powder.

Quantitative Data Summary
The melting and boiling points are critical parameters for the handling, storage, and application

of any chemical compound. The following table summarizes the available data for 2,6-
dimethylphenyl isocyanide.
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Physical Property Value Conditions

Melting Point 72-75 °C[1][2] Not specified

73-74 °C[3] Not specified

74 °C[4] Not specified

Boiling Point 50-53 °C[5][6] at 0.01 Torr

No information available[3] at standard pressure

Note on Boiling Point Data: The available boiling point data was measured under vacuum (0.01

Torr). Information regarding the boiling point at atmospheric pressure is not readily available in

the reviewed literature.[3]

Experimental Protocols
Detailed experimental protocols for the determination of the melting and boiling points of 2,6-
dimethylphenyl isocyanide are not explicitly detailed in the publicly available safety and

chemical data sheets. These properties are typically determined using standard laboratory

methods such as capillary melting point apparatus (for melting point) and vacuum distillation

setups (for boiling point under reduced pressure).

While specific protocols for property determination are not available, methods for the synthesis

of aryl isocyanides are documented. One common approach involves the dehydration of the

corresponding formamide. For instance, N-(2,6-dimethylphenyl)formamide can be dehydrated

using agents like tosyl chloride (TsCl) in the presence of a base such as pyridine or

triethylamine (TEA) to yield 2,6-dimethylphenyl isocyanide.[7] Another established method is

the reaction of 2,6-dimethylaniline with chloroform and a strong base like sodium hydroxide or

potassium hydroxide.[7]

Logical Workflow for Synthesis
The synthesis of 2,6-dimethylphenyl isocyanide from its corresponding aniline is a common

preparatory route. The following diagram illustrates a generalized logical workflow for this

chemical transformation.
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Caption: Logical workflow for the synthesis of 2,6-dimethylphenyl isocyanide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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